Cas no 6946-11-8 (Butanoic acid,2-oxo-1,3-propanediyl ester (9CI))

• Product Name: Butanoic acid,2-oxo-1,3-propanediyl ester (9CI)
• CAS No: 6946-11-8
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 526284
• PubChem ID: 243419
• Update Time: 2025-04-19

Butanoic acid,2-oxo-1,3-propanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-oxo-1,3-propanediyl ester (9CI)
• 2-Oxopropandioldibutyrat; (3-butanoyloxy-2-oxopropyl)butanoate; NSC53176; 2-oxopropane-1,3-diyl dibutanoate; AR-1E4695; AC1L6BIS; CTK5C9965; AC1Q62PU;
• (3-butanoyloxy-2-oxopropyl)butanoate
• DTXSID00287894
• NSC-53176
• (3-butanoyloxy-2-oxopropyl) butanoate
• SCHEMBL7865303
• NSC53176
• 6946-11-8

• Inchi： 1S/C11H18O5/c1-3-5-10(13)15-7-9(12)8-16-11(14)6-4-2/h3-8H2,1-2H3
• InChI Key： BVOCOZMZTNNNDX-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CC(COC(CCC)=O)=O

Computed Properties

• Exact Mass: 230.11544
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67
• LogP: 1.24210